2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Product Name, component content, use to
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20259-1g |
1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene, 98% |
1992-15-0 | 98% | 1g |
￥947.00 | 2022-10-24 | |
| eNovation Chemicals LLC | D746332-5g |
1,4-Benzenedimethanol, a1,a1,a4,a4-tetrakis(trifluoromethyl)- |
1992-15-0 | 98.0% | 5g |
$215 | 2024-06-07 | |
| Apollo Scientific | PC1228C-5g |
2,2'-(Benzene-1,4-diyl)bis(1,1,1,3,3,3-hexafluoropropan-2-ol) |
1992-15-0 | 97% | 5g |
£45.00 | 2025-02-19 | |
| Apollo Scientific | PC1228C-25g |
2,2'-(Benzene-1,4-diyl)bis(1,1,1,3,3,3-hexafluoropropan-2-ol) |
1992-15-0 | 97% | 25g |
£120.00 | 2025-02-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1419-25g |
1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene |
1992-15-0 | 97.0%(GC) | 25g |
￥2700.0 | 2022-06-10 | |
| TRC | B591925-500mg |
1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene |
1992-15-0 | 500mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B865404-1g |
1,4-Bis(hexafluoro-α-hydroxyisopropyl)benzene Hydrate |
1992-15-0 | ≥98% | 1g |
￥236.00 | 2022-09-29 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20259-50g |
1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene, 98% |
1992-15-0 | 98% | 50g |
￥11040.00 | 2022-10-24 | |
| A2B Chem LLC | AB08627-1g |
1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene |
1992-15-0 | >98.0%(GC) | 1g |
$62.00 | 2024-04-20 | |
| A2B Chem LLC | AB08627-10g |
1,4-Bis(2-hydroxyhexafluoroisopropyl)benzene |
1992-15-0 | >98.0%(GC) | 10g |
$224.00 | 2024-04-20 |
1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene, with the CAS number 1992-15-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications, particularly in advanced material synthesis and biomedical research.
The molecular structure of 1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene consists of a benzene ring substituted with two hexafluoroisopropyl groups at the 1 and 4 positions, each attached to a hydroxyl group. This configuration imparts a high degree of stability and reactivity, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances the compound's thermal and chemical resistance, which is particularly beneficial in environments requiring robust material performance.
In recent years, 1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene has been explored for its potential applications in the development of novel materials. Its unique structure allows for the creation of polymers with enhanced mechanical and thermal properties. Researchers have been particularly interested in using this compound as a monomer or additive to improve the performance of high-performance polymers used in aerospace, automotive, and electronics industries. The fluorinated groups contribute to low surface energy and improved chemical inertness, making it an attractive candidate for advanced coatings and adhesives.
The pharmaceutical industry has also shown interest in 1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene due to its potential as a precursor in drug synthesis. The hydroxyl groups provide reactive sites for further functionalization, enabling the development of new therapeutic agents. Recent studies have indicated that derivatives of this compound may exhibit promising biological activities, including anti-inflammatory and antioxidant properties. These findings have spurred further research into its pharmacological potential and mechanisms of action.
One of the most exciting areas of research involving 1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene is its application in nanotechnology. The compound's ability to form stable self-assembled structures makes it useful for creating nanostructured materials with precise control over size and morphology. These nanostructures have potential applications in drug delivery systems, where precise control over particle size and surface properties is crucial for optimizing therapeutic efficacy. Additionally, the compound's stability under various conditions makes it suitable for use in harsh environments, such as high-temperature or corrosive conditions.
The environmental impact of using 1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene has also been a subject of investigation. While the compound itself is not classified as hazardous or toxic, its degradation products may pose environmental risks. Researchers are actively studying methods to minimize these risks through controlled synthesis and application processes. Efforts are being made to develop environmentally friendly methods for producing and disposing of this compound to ensure sustainable use in various industries.
In conclusion, 1,4-bis(2-Hydroxyhexafluoroisopropyl)benzene (CAS No. 1992-15-0) is a multifaceted compound with significant potential across multiple sectors. Its unique molecular structure offers advantages in material science, pharmaceuticals, and nanotechnology. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing technological and medical innovations.
